Cas no 745816-30-2 (3-Pyridineacetonitrile,-alpha--(cyclopentylmethyl)-(9CI))

• Product Name: 3-Pyridineacetonitrile,-alpha--(cyclopentylmethyl)-(9CI)
• CAS No: 745816-30-2
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 560788
• Update Time: 2023-03-29

3-Pyridineacetonitrile,-alpha--(cyclopentylmethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetonitrile,a-(cyclopentylmethyl)-
• 3-Pyridineacetonitrile,-alpha--(cyclopentylmethyl)-(9CI)

• Inchi： 1S/C13H16N2/c14-9-13(8-11-4-1-2-5-11)12-6-3-7-15-10-12/h3,6-7,10-11,13H,1-2,4-5,8H2
• InChI Key： OSVGABGGJILRMT-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CN=C1)CC1CCCC1

Computed Properties

• Exact Mass: 200.131
• Monoisotopic Mass: 200.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2